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Compound of Interest

Compound Name:
Methyl 4-nitro-L-phenylalaninate

hydrochloride

Cat. No.: B555233 Get Quote

An In-depth Technical Guide to L-4-
Nitrophenylalanine Methyl Ester Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of L-4-Nitrophenylalanine methyl ester hydrochloride. The information is curated for

researchers, scientists, and professionals in the field of drug development who utilize this

compound as a key building block in the synthesis of complex molecules and novel therapeutic

agents.

Core Physical and Chemical Properties
L-4-Nitrophenylalanine methyl ester hydrochloride is a derivative of the amino acid L-

phenylalanine, featuring a nitro group on the phenyl ring and a methyl ester at the carboxyl

terminus. It is commonly supplied as a hydrochloride salt to improve its stability and handling.

Physical Properties
The physical characteristics of L-4-Nitrophenylalanine methyl ester hydrochloride are

summarized in the table below, providing a consolidated view of its key attributes.
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Property Value References

Appearance
White to off-white or light

yellow powder/crystal

Melting Point 204 - 214 °C [1][2]

Optical Rotation
[α]D20 = +7.0 to +10.0° (c=1,

H₂O)

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[1]

Chemical Properties
The fundamental chemical identifiers and properties of L-4-Nitrophenylalanine methyl ester

hydrochloride are detailed in the following table.

Property Value References

Molecular Formula C₁₀H₁₃ClN₂O₄ [1]

Molecular Weight 260.67 g/mol [1][3]

CAS Number 17193-40-7 [1][3]

InChI Key
BTHMRXRBXYHLRA-

FVGYRXGTSA-N
[4]

SMILES
COC(=O)--INVALID-LINK--

[O-]">C@HN.Cl
[4]

Purity Typically ≥98% (HPLC)

Experimental Protocols
Synthesis of L-4-Nitrophenylalanine Methyl Ester
Hydrochloride
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A common method for the synthesis of L-4-Nitrophenylalanine methyl ester hydrochloride

involves the esterification of L-4-Nitrophenylalanine.[1]

Materials:

L-4-Nitrophenylalanine

Methanol (MeOH)

Thionyl chloride (SOCl₂)

Ethyl acetate (EtOAc)

Procedure:

A suspension of (S)-2-amino-3-(4-nitrophenyl)propionic acid (0.995 g, 4.73 mmol) is

prepared in 10 mL of methanol.[1]

The suspension is cooled to 0 °C in an ice bath.[1]

Thionyl chloride (1.03 mL, 14.2 mmol) is added dropwise to the cooled suspension.[1]

After the addition is complete, the reaction mixture is allowed to warm to room temperature.

[1]

The mixture is then heated to reflux and stirred overnight.[1]

Upon completion of the reaction, the solvent is removed by distillation under reduced

pressure.[1]

The resulting crude product is purified by recrystallization from a methanol/ethyl acetate

solvent mixture to yield (S)-4-nitrophenylalanine methyl ester hydrochloride.[1]

Spectral Data
Detailed and verified spectral data such as ¹H NMR, ¹³C NMR, and IR spectra for L-4-

Nitrophenylalanine methyl ester hydrochloride are not consistently available in the public

domain. One source provides the following ¹H NMR data for a similar compound, which may
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serve as a reference: ¹H NMR (220 MHz, D₂O, pH 1.5) δ 8.20 (d, 2H, J=10.0), 7.53 (d, 2H,

J=10.0), 4.55 (t, 1H, J=5.00), 3.84 (s, 3H), 3.43 (m, 2H).[5] Researchers should perform their

own analytical characterization to confirm the identity and purity of the compound.

Biological Activity and Applications
L-4-Nitrophenylalanine methyl ester hydrochloride serves as a crucial intermediate in the

synthesis of various pharmaceutical compounds and is a valuable tool in biochemical research.

[1] It is a key building block for peptide synthesis and has been utilized in the preparation of

potent anti-HBV agents.[1] As a derivative of phenylalanine, it belongs to a class of compounds

that have been explored as ergogenic supplements, potentially influencing the secretion of

anabolic hormones and providing fuel during exercise.[6][7]

Signaling Pathways
There is no available information in the reviewed literature to suggest that L-4-

Nitrophenylalanine methyl ester hydrochloride directly participates in or modulates specific

signaling pathways. Its primary role is that of a synthetic intermediate.

Visualizations
The following diagram illustrates the general workflow for the synthesis and purification of L-4-

Nitrophenylalanine methyl ester hydrochloride.
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Synthesis and Purification Workflow
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Click to download full resolution via product page

Caption: Synthesis and Purification Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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